1-(2-methoxyethyl)-2,5,6-triphenyl-1H-imidazo[1,2-a]imidazole

• IUPAC Name: 1-(2-methoxyethyl)-2,5,6-triphenylimidazo[1,2-a]imidazole
• InChI: InChI=1S/C26H23N3O/c1-30-18-17-28-23(20-11-5-2-6-12-20)19-29-25(22-15-9-4-10-16-22)24(27-26(28)29)21-13-7-3-8-14-21/h2-16,19H,17-18H2,1H3
• InChI Key: HRPSNAQZWMUTPF-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=CN2C1=NC(=C2C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C26H23N3O
• Molecular Weight: 393.5 g/mol

Description

1-(2-methoxyethyl)-2,5,6-triphenyl-1H-imidazo[1,2-a]imidazole is a heterocyclic compound that belongs to the imidazole family. Imidazoles are known for their diverse biological activities and are widely used in medicinal chemistry. This particular compound features a unique structure with a methoxyethyl group and three phenyl groups attached to the imidazole core, making it an interesting subject for research and application in various fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-methoxyethyl)-2,5,6-triphenyl-1H-imidazo[1,2-a]imidazole typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2-methoxyethylamine with a triphenyl-substituted precursor in the presence of a suitable catalyst. The reaction conditions often include elevated temperatures and the use of solvents such as acetonitrile or dimethyl sulfoxide (DMSO) to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, the optimization of reaction parameters, such as temperature, pressure, and catalyst concentration, is crucial for large-scale production.

Chemical Reactions Analysis

Types of Reactions

1-(2-methoxyethyl)-2,5,6-triphenyl-1H-imidazo[1,2-a]imidazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where functional groups on the imidazole ring are replaced by other groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in the presence of a catalyst like manganese dioxide.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenating agents such as bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Formation of oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Formation of reduced derivatives with hydrogenated functional groups.

Substitution: Formation of substituted imidazole derivatives with new functional groups replacing the original ones.

Scientific Research Applications

1-(2-methoxyethyl)-2,5,6-triphenyl-1H-imidazo[1,2-a]imidazole has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Explored for its potential as a therapeutic agent in the treatment of various diseases.

Industry: Utilized in the development of new materials, such as polymers and catalysts, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 1-(2-methoxyethyl)-2,5,6-triphenyl-1H-imidazo[1,2-a]imidazole involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties. The exact molecular pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

1-(2-methoxyethyl)-2,3-dimethylimidazolium chloride: Similar in structure but with different substituents on the imidazole ring.

2,4,5-triphenylimidazole: Lacks the methoxyethyl group but shares the triphenyl substitution pattern.

Uniqueness

1-(2-methoxyethyl)-2,5,6-triphenyl-1H-imidazo[1,2-a]imidazole is unique due to its specific combination of substituents, which confer distinct chemical and biological properties. The presence of the methoxyethyl group and the triphenyl substitution pattern contribute to its versatility and potential for various applications .